Cas no 1334177-86-4 (Mal-amido-PEG8-C2-acid)

Mal-amido-PEG8-C2-acid is a heterobifunctional PEG-based crosslinker featuring a maleimide group at one terminus and a carboxylic acid at the other, separated by a polyethylene glycol (PEG8) spacer. The maleimide group selectively reacts with thiols under mild conditions, enabling efficient conjugation to cysteine-containing proteins or peptides, while the carboxylic acid allows further functionalization via amide coupling. The PEG8 spacer enhances solubility, reduces steric hindrance, and improves biocompatibility. This reagent is particularly useful in bioconjugation, drug delivery, and surface modification applications, offering controlled linkage with minimal interference to biomolecular function. Its stability in aqueous buffers and well-defined structure make it a reliable choice for precise bioconjugation strategies.
Mal-amido-PEG8-C2-acid structure
Mal-amido-PEG8-C2-acid structure
Product Name:Mal-amido-PEG8-C2-acid
CAS No:1334177-86-4
MF:C26H44N2O13
MW:592.633169174194
MDL:MFCD13184956
CID:2089307
PubChem ID:51340955
Update Time:2025-05-28

Mal-amido-PEG8-C2-acid Chemical and Physical Properties

Names and Identifiers

    • Mal-PEG8-COOH
    • Maleimide-NH-PEG8-CH2CH2COOH
    • Maleimide-PEG8-propionic acid
    • Mal-amido-PEG8-acid
    • Mal-amido-PEG8-C2-acid
    • MAL-DPEG(8)-COOH
    • Mal-amido-PEG8-propionic Acid
    • ZB1001
    • SY251182
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]et
    • 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid
    • 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oicacid
    • SCHEMBL19280976
    • C70051
    • Mal-NH-PEG8-COOH
    • BP-22214
    • HY-101159
    • Mal-amido-PEG8-COOH
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • AKOS027323443
    • J-006377
    • CS-0020926
    • MFCD13184956
    • C26H44N2O13
    • 1334177-86-4
    • PD055086
    • 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid
    • BS-15065
    • DA-55193
    • MDL： MFCD13184956
    • Inchi： 1S/C26H44N2O13/c29-23(3-6-28-24(30)1-2-25(28)31)27-5-8-35-10-12-37-14-16-39-18-20-41-22-21-40-19-17-38-15-13-36-11-9-34-7-4-26(32)33/h1-2H,3-22H2,(H,27,29)(H,32,33)
    • InChI Key： ARKUDJPBDMAVBL-UHFFFAOYSA-N
    • SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCC(=O)O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 592.28433946g/mol
  • Monoisotopic Mass: 592.28433946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 30
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 178

Experimental Properties

  • Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 747.9±60.0°C at 760 mmHg
  • Solubility: Slightly soluble (27 g/l) (25 º C),

Mal-amido-PEG8-C2-acid Security Information

Mal-amido-PEG8-C2-acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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